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Compound of Interest |

2,2-Dimethyl-2,3-dihydro-1-
Compound Name: benzofuran-7-yl

(-2~H_3_)methylcarbamate

Cat. No.: B020933

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, handling, and
analytical applications of Carbofuran-d3 (CAS 1007459-98-4). This isotopically labeled
compound is a critical tool in the quantitative analysis of its parent compound, carbofuran, a
widely used carbamate insecticide.

Core Properties

Carbofuran-d3, also known as N-(methyl-d3)-carbamic acid, 2,3-dihydro-2,2-dimethyl-7-
benzofuranyl ester, is a deuterated analog of carbofuran.[1][2] The specific deuteration at the
N-methyl group provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based analytical methods.[3]

Physicochemical Properties

A summary of the key physicochemical properties of Carbofuran-d3 is presented in Table 1.
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Property Value Reference
CAS Number 1007459-98-4 [2]
Molecular Formula C12H12D3NOs3 [2][3]
Molecular Weight 224.27 g/mol [31[4]
Appearance White Crystalline Solid [5]

Melting Point 150-154°C [6]

- Slightly soluble in Chloroform
Solubility [2]
and Methanol (when heated)

log P 1.8 (for Carbofuran) [1]

) >98% (Carbofuran), 299%
Purity [2]
deuterated forms (d1-d3)

Synonyms

2,3-Dihydro-2,2-dimethyl-7-benzofuranol N-methylcarbamate-d3

BAY 70143-d3[2]

Carbofuran D3 (N-methyl D3)[4]

(2,2-dimethyl-3H-1-benzofuran-7-yl) N-(trideuteriomethyl)carbamate

Mechanism of Action (of Carbofuran)

Carbofuran, the non-deuterated parent compound, exerts its biological effect through the
inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[7] AChE
is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and
acetic acid, a process crucial for terminating nerve impulses.

Carbamates, including carbofuran, act as reversible inhibitors of AChE.[7] The carbamate
moiety binds to the serine hydroxyl group in the active site of AChE, forming a carbamylated
enzyme. This carbamylated enzyme is significantly more stable and hydrolyzes at a much
slower rate than the acetylated enzyme formed during the normal catalytic process. This leads
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to an accumulation of acetylcholine in the synaptic cleft, resulting in continuous stimulation of
cholinergic receptors and subsequent neurotoxicity.
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Figure 1. Mechanism of Acetylcholinesterase Inhibition by Carbofuran.

Handling and Safety

Carbofuran-d3 should be handled with caution in a laboratory setting, following standard safety
protocols for handling potentially hazardous chemicals.

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side-shields or goggles.
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» Hand Protection: Wear compatible chemical-resistant gloves.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates if ventilation is inadequate.

» Skin and Body Protection: Wear a lab coat or other protective clothing.

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is -20°C for long-term stability.[4]

o Keep away from heat, sparks, and open flames.

Spills and Disposal

 In case of a spill, avoid generating dust.
o Wear appropriate PPE and absorb the spill with an inert material.
¢ Collect the material in a sealed container for disposal.

» Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

Carbofuran-d3 is primarily used as an internal standard in the quantitative analysis of
carbofuran residues in various matrices, such as food, water, and soil, using techniques like
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A common and effective
sample preparation method is the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) procedure.

QUEChERS Sample Preparation for Pesticide Residue
Analysis

This protocol is a general guideline based on the widely adopted QUEChERS method.[8][9][10]

Materials:
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e Homogenized sample (e.g., fruit, vegetable, soil)
o Acetonitrile (ACN)

o Carbofuran-d3 internal standard solution (concentration to be optimized based on analytical
method)

e QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

» Dispersive solid-phase extraction (d-SPE) cleanup tubes (containing sorbents like PSA, C18,
GCB)

o Centrifuge
e \ortex mixer
Procedure:

o Sample Weighing: Weigh a representative homogenized sample (typically 10-15 g) into a 50
mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.[8]

« Internal Standard Spiking: Add a known volume of the Carbofuran-d3 internal standard
solution to the sample.

» Extraction:
o Add 10 mL of acetonitrile to the tube.
o Add the QUEChERS extraction salt packet.
o Cap the tube and shake vigorously for 1 minute.
o Centrifuge at 23000 rcf for 5 minutes.[8]
o Dispersive SPE Cleanup:
o Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube.

o Vortex for 30 seconds.
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o Centrifuge at 25000 rcf for 2 minutes.[8]

e Final Extract Preparation:

o Transfer the purified supernatant into an autosampler vial.

o The extract may be diluted with mobile phase or solvent-exchanged depending on the
analytical instrument requirements.
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Figure 2. QUEChERS Experimental Workflow for Pesticide Residue Analysis.
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LC-MS/MS Instrumental Analysis

The final extract is analyzed by LC-MS/MS. The specific parameters will need to be optimized

for the instrument used.
Typical LC-MS/MS Parameters:

e LC Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18, 50 mm x 4.6 mm,
1.8 um).[11]

» Mobile Phase: A gradient of methanol or acetonitrile and water, often with an additive like
formic acid or ammonium formate.[11]

 lonization Mode: Electrospray lonization (ESI) in positive mode.

o MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific
precursor and product ion transitions for both carbofuran and Carbofuran-d3 need to be
determined.

Example MRM Transitions (Hypothetical):

Compound Precursor lon (m/z) Product lon (m/z)
Carbofuran [M+H]*+ Specific fragment ion
Carbofuran-d3 [M+H]* Corresponding fragment ion

Data Analysis and Quantification

The concentration of carbofuran in the sample is determined by comparing the peak area ratio
of the analyte (carbofuran) to the internal standard (Carbofuran-d3) against a calibration curve.
The use of an isotopically labeled internal standard like Carbofuran-d3 corrects for variations in
sample preparation, matrix effects, and instrument response, leading to highly accurate and
precise quantification.

Conclusion
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Carbofuran-d3 is an indispensable tool for the accurate and reliable quantification of carbofuran
residues in a variety of matrices. Its physicochemical properties are nearly identical to the
parent compound, ensuring similar behavior during sample preparation and analysis, while its
mass shift allows for precise differentiation by mass spectrometry. Adherence to proper
handling and safety procedures is essential. The experimental protocols outlined in this guide,
particularly the QUEChERS method coupled with LC-MS/MS analysis, provide a robust
framework for researchers, scientists, and drug development professionals working with this
important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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